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Compound of Interest

Compound Name: 10-Undecenyltrichlorosilane

Cat. No.: B098294

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety protocols and handling
procedures for 10-undecenyltrichlorosilane. Due to its reactive and corrosive nature,
stringent adherence to these guidelines is critical to ensure personnel safety and maintain the
integrity of research and development activities.

Hazard Identification and Classification

10-Undecenyltrichlorosilane is a corrosive and water-reactive substance that requires careful
handling in a controlled laboratory environment.[1][2] It reacts with water and moisture in the air
to liberate hydrogen chloride (HCI) gas, which is toxic and corrosive.[1][2] The material itself
can cause severe skin burns and eye damage.[1]

Table 1: Physical and Chemical Properties of 10-Undecenyltrichlorosilane

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b098294?utm_src=pdf-interest
https://www.benchchem.com/product/b098294?utm_src=pdf-body
https://www.benchchem.com/product/b098294?utm_src=pdf-body
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://globalsilicones.org/wp-content/uploads/2020/10/Chlorosilanes-Manual.pdf
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://globalsilicones.org/wp-content/uploads/2020/10/Chlorosilanes-Manual.pdf
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://www.benchchem.com/product/b098294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

CAS Number 17963-29-0 [11[3]1[41[5]

Molecular Formula C11H21CI3Si [41[5]

Molecular Weight 287.73 g/mol [5][6]

Appearance Transparent liquid [4]

Boiling Point 100-102°C at 0.8 mmHg [4]

Density 1.04 g/cm3 [3114]

Flash Point 105°C [3114]
Reacts rapidly with water,

Reactivity moisture, alcohols, and other [1][3]

protic solvents.

Engineering Controls

To mitigate the risks associated with handling 10-undecenyltrichlorosilane, appropriate

engineering controls are mandatory.

e Fume Hood: All manipulations must be conducted in a well-ventilated chemical fume hood.

[7]

 Inert Atmosphere: Due to its reactivity with moisture, handling and reactions should be

performed under a dry, inert atmosphere, such as nitrogen or argon.[1] This is typically

achieved using a Schlenk line or a glovebox.

o Safety Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is essential to prevent contact with

and exposure to 10-undecenyltrichlorosilane.
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e Eye and Face Protection: Chemical splash goggles and a face shield are required.[7][8]
Contact lenses should not be worn.[2][8]

o Skin Protection: A flame-retardant lab coat and chemically resistant clothing are necessary to
prevent skin contact.

e Hand Protection: Wear neoprene or nitrile rubber gloves.[9] Ensure gloves are properly fitted
and inspected before use.

» Respiratory Protection: For situations where inhalation exposure may occur, a NIOSH-
certified combination organic vapor/acid gas (yellow cartridge) respirator is recommended.[1]
For emergencies, a self-contained breathing apparatus (SCBA) may be necessary.[7]

Personal Protective Equipment for 10-Undecenyltrichlorosilane

Full Face and Eye Protection Chemically Resistant Gloves Flame-Retardant Lab Coat Respiratory Protection

Specific Recommendations

\4 \ i \4 \4
Chemical Splash Goggles & Face Shield Neoprene or Nitrile Gloves Appropriate Lab Coat NIOSH-certified Respirator (as needed)

Click to download full resolution via product page

Caption: Hierarchy of Personal Protective Equipment (PPE).

Storage and Handling

Proper storage and handling procedures are crucial to maintain the stability and integrity of 10-
undecenyltrichlorosilane and to prevent hazardous situations.

o Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[7] Keep containers tightly closed under a dry, inert atmosphere.[1][7] The storage
area should be a designated corrosives area.[10]
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e Incompatible Materials: Avoid contact with acids, alcohols, oxidizing agents, and water.[1]

e General Handling: Use spark-proof tools and explosion-proof equipment.[7] Ground and
bond containers and receiving equipment to prevent static discharge.[7] Avoid breathing
vapors or mists.[1][7]

Detailed Experimental Protocols

The following protocols provide a detailed methodology for common laboratory manipulations
involving 10-undecenyltrichlorosilane. These procedures are based on standard techniques
for handling air- and moisture-sensitive reagents.

Preparation of Glassware and Workspace

o Glassware: All glassware must be thoroughly dried in an oven (e.g., 125°C overnight) to
remove any adsorbed moisture.[11][12] Allow the glassware to cool to room temperature in a
desiccator or under a stream of dry inert gas.

o Workspace: Ensure the fume hood is clean and free of clutter. Assemble all necessary
equipment, including the Schlenk line, inert gas source, reaction vessel, syringes, and
needles.

 Inert Atmosphere: Assemble the reaction apparatus and connect it to the Schlenk line. Purge
the system with a dry inert gas (nitrogen or argon) for at least 10-15 minutes to remove air
and moisture. This is typically done by performing several vacuum/inert gas backfill cycles.

Transfer of 10-Undecenyltrichlorosilane

For small volumes (<50 mL), a syringe transfer is appropriate. For larger volumes, the cannula
transfer method is recommended.[13]

Syringe Transfer:

e Prepare the Syringe: Dry the syringe and needle in an oven and cool under a stream of inert
gas.[11][12] Flush the syringe with dry inert gas at least 10 times.[12]

o Pressurize the Reagent Bottle: Puncture the septum of the 10-undecenyltrichlorosilane
bottle with a needle connected to the inert gas line. Introduce a slight positive pressure of
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inert gas.

Withdraw the Reagent: Insert the prepared syringe needle through the septum and into the
liquid. Withdraw the desired volume of the reagent. It is advisable to withdraw a small
amount of inert gas into the syringe after the liquid to create a gas bubble that prevents the
reagent from dripping from the needle.

Transfer to Reaction Vessel: Puncture the septum of the reaction vessel with the syringe
needle and slowly add the reagent to the reaction mixture.

Clean the Syringe: Immediately after transfer, rinse the syringe and needle with a dry, inert
solvent (e.g., anhydrous toluene or hexane) and then quench the residual reagent in the
rinse solvent as described in the quenching protocol.

Cannula (Double-Tipped Needle) Transfer:

Prepare the Cannula: Dry the double-tipped needle in an oven and cool under a stream of
inert gas.

Pressurize the Reagent Bottle: Puncture the septum of the reagent bottle with a needle
connected to the inert gas line to create a slight positive pressure.

Initiate the Transfer: Puncture the septum of the reagent bottle with one end of the cannula,
ensuring the tip is below the liquid level. Puncture the septum of the receiving flask with the
other end of the cannula.

Vent the Receiving Flask: To facilitate the transfer, insert a needle connected to a bubbler
into the septum of the receiving flask to vent the displaced inert gas.

Control the Flow: The transfer will begin due to the pressure difference. The rate can be
controlled by adjusting the inert gas pressure in the reagent bottle or by adjusting the depth
of the cannula in the liquid.

Complete the Transfer: Once the desired volume has been transferred, remove the cannula
from the receiving flask first, and then from the reagent bottle.
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Clean the Cannula: Immediately flush the cannula with a dry, inert solvent and quench the
residual reagent.

Setting up a Reaction

Initial Setup: Assemble the dry reaction flask with a magnetic stir bar, condenser (if
necessary), and a septum-inlet for reagent addition. Purge the entire apparatus with inert
gas.

Addition of Reagents:
o Solvents: Add anhydrous solvents via syringe or cannula transfer.

o Solid Reagents: If a solid reagent is air-sensitive, it should be added in a glovebox or
under a positive flow of inert gas.

o Liquid Reagents: Add 10-undecenyltrichlorosilane and other liquid reagents via syringe
or cannula as described above.

Reaction Monitoring: Maintain a positive pressure of inert gas throughout the reaction. Use a
bubbler to monitor the gas flow.

Quenching Protocol

Residual 10-undecenyltrichlorosilane in reaction mixtures or on equipment must be safely

guenched before cleaning or disposal.

Cool the Mixture: Cool the reaction mixture or the vessel containing the residual chemical in
an ice bath.

Dilute with an Inert Solvent: Dilute the mixture with a high-boiling point, inert solvent such as
toluene or hexane. This helps to dissipate the heat generated during quenching.

Slow Addition of a Quenching Agent: While stirring vigorously, slowly add a less reactive
alcohol, such as isopropanol, dropwise.[14][15] The reaction is exothermic and will produce
HCI gas, so a slow addition rate and efficient cooling are essential.
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o Complete the Quench: Once the initial vigorous reaction has subsided, slowly add a more
reactive alcohol, such as ethanol or methanol, to ensure all the chlorosilane has reacted.[15]

o Final Hydrolysis: After the reaction with alcohol is complete, cautiously add water dropwise to
hydrolyze any remaining reactive species.[14]

o Neutralization: Neutralize the acidic mixture with a base, such as sodium bicarbonate
solution, until the pH is neutral.[14] The neutralized mixture can then be prepared for proper
waste disposal.

Spill and Emergency Procedures

In the event of a spill or accidental release, immediate and appropriate action is required.
o Evacuation: Evacuate all non-essential personnel from the spill area.

» Ventilation: Ensure the area is well-ventilated.

« Ignition Sources: Eliminate all sources of ignition.[7]

o Containment: For small spills, absorb the material with a non-combustible, inert absorbent
such as dry sand or vermiculite. Do not use combustible materials like paper towels.[13]

o Cleanup: Using spark-proof tools, collect the absorbed material into a suitable, closed
container for disposal.[7][16] Do not add water to the spilled material.[2][17]

» Large Spills: For large spills, contact your institution's emergency response team
immediately.
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Caption: Spill Response Workflow for 10-Undecenyltrichlorosilane.

Waste Disposal

All waste containing 10-undecenyltrichlorosilane, including quenched reaction mixtures and
contaminated materials, must be disposed of as hazardous waste.[13]
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o Labeling: Clearly label the waste container with its contents.
e Segregation: Do not mix chlorosilane waste with other incompatible waste streams.

» Disposal: Follow all local, state, and federal regulations for hazardous waste disposal.
Contact your institution's environmental health and safety department for specific guidance.

First Aid Measures

Immediate medical attention is required in all cases of exposure.

 Inhalation: Remove the individual to fresh air and keep them comfortable for breathing.[1] If
breathing is difficult, provide oxygen. Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area
with large amounts of water for at least 15 minutes.[10] Seek immediate medical attention.

o Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[1]
Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.
[10] Seek immediate medical attention.

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1] Seek immediate medical
attention.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for comprehensive safety training and adherence to all applicable
regulations and institutional protocols. Always consult the Safety Data Sheet (SDS) for 10-
undecenyltrichlorosilane before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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